Cas no 479-41-4 (Indirubin)

• Product Name: Indirubin
• CAS No: 479-41-4
• MF: C₁₆H₁₀N₂O₂
• MW: 262.262803554535
• MDL: MFCD00221745
• CID: 37651
• PubChem ID: 253659557
• Update Time: 2025-11-03

Indirubin Chemical and Physical Properties

Names and Identifiers

• [2,3'-Biindolinylidene]-2',3-dione
• Isoindogotin
• (delta(sup2,3’)-biindoline)-2’,3-dione
• 3-(1,3-dihydro-3-oxo-2h-indol-2-ylidene)-1,3-dihydro-2h-indol-2-on
• c.i.73200
• 2-(2-oxo-1h-indol-3-ylidene)-1h-indol-3-one
• Indirubin
• COUROUPITINE B
• Indigopurpurin
• INDIRABIN
• Indirubin（E）
• Folium Isatidis Extract
• INDIGO RED
• Indirubin, High Purity Research Grade
• Coroupitine B
• (Z)-[2,3'-biindolinylidene]-2',3-dione
• (E)-[2,3'-biindolinylidene]-2',3-dione
• C.I. 73200
• 1LXW6D3W2Z
• (Z)-[2,3 inverted exclamation mark -Biindolinylidene]-2 inverted exclamation mark ,3-dione
• V86L8P74GI
• C16H10N2O2
• 3-(3-oxo-1H-indol-2-ylidene)-1H-indol-2-one
• 2H-Indol-2-one, 3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1
• Indirubin ,Couraupitine B
• AC-29931
• (delta2,3'-Biindoline)-2',3-dione
• s2386
• 479-41-4
• KBio2_000450
• KBio3_000840
• NSC-827101
• 2H-Indol-2-one,3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-
• Isoindirubin
• HY-N0117
• 5-24-08-00507 (Beilstein Handbook Reference)
• AKOS015895136
• Indirubin [MI]
• AC1180
• FT-0627199
• C.I. 75790
• BCP28869
• CS-12423
• EM-A05-INDIRUBIN
• NCGC00163356-03
• BRD-K17894950-001-04-4
• BSPBio_001110
• MLS001424211
• A827403
• Indirubin- Bio-X
• CHEMBL259664
• Indirubin 3E-form [MI]
• 906748-38-7
• BRN 0088279
• AKOS032455876
• NCGC00163356-04
• HMS2234G06
• IDI1_002150
• INDARUBICIN
• Q1661452
• BDBM7392
• CPD000466311
• Indirubin,(S)
• Q27164070
• KBioGR_000450
• HMS3369O15
• [.DELTA.2,3-dione
• KBioSS_000450
• UNII-1LXW6D3W2Z
• JNLNPCNGMHKCKO-UHFFFAOYSA-N
• SR-01000759396
• BDBM50023867
• SMR000466311
• AMY39890
• SW197688-2
• SY058396
• NCGC00163356-01
• NSC 105327
• MLS000759416
• HMS1362H11
• AKOS028108775
• 2H-Indol-2-one,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-
• UNM-0000305766
• (3Z)-3-(3-oxoindolin-2-ylidene)indolin-2-one
• cid_5318433
• LS-14462
• CCG-267073
• A922429
• 3-(3-indolinone-2-ylidene)-indolin-2-one
• Indirubin derivative, 1
• SMR004701694
• INDIRUBIN [WHO-DD]
• BMK1-G9
• CHEMBL3185783
• KBio2_003018
• MFCD00221745
• (3Z)-3-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-2H-indol-2-one
• CHEBI:92322
• HMS2051H20
• HMS3403H11
• CS-3682
• NS00011738
• MFCD00956441
• HMS3656O13
• Isoindirubine
• 3-(3-oxidanylidene-1H-indol-2-ylidene)-1H-indol-2-one
• MLS006010732
• Bio2_000395
• NCGC00179302-02
• (Z)-[2,3-Biindolinylidene]-2,3-dione
• NSC-105327
• (2'Z)-Indirubin, >=98% (HPLC)
• SCHEMBL9899338
• (Z)-[2,3invertedexclamationmark-Biindolinylidene]-2invertedexclamationmark,3-dione
• SCHEMBL27678
• 2H-Indol-2-one, 3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-
• CHEMBL35349
• NCGC00163356-02
• NS00101121
• 3-(1,3-dihydro-3-oxo-2h-indol-2-ylidene)-1,3-dihydro-2h-indol-2-one
• (3z)-3-(3-oxo-1,3-dihydro-2h-indol-2-ylidene)-1,3-dihydro-2h-indol-2-one
• AB00639939-06
• SB64698
• UNII-V86L8P74GI
• CCG-100673
• CCG-101058
• BDBM50349806
• Bio2_000875
• 2-[(3Z)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-2,3-dihydro-1H-indol-3-one
• 2H-Indol-2-one, 3-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-, (3E)-
• MLS002473308
• HMS1990H11
• 2-(2-hydroxy-1H-indol-3-yl)indol-3-one
• PD003207
• NSC827101
• BI164578
• (3E)-3-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)-1,3-dihydro-2H-indol-2-one
• BiomolKI2_000073
• HMS3393H20
• 397242-72-7
• (3E)-3-(3-Oxo-1,3-dihydro-2H-indol-2-ylidene)-1,3-dihydro-2H-indo l-2-one
• (delta(sup 2,3')-BIINDOLINE)-2',3-DIONE
• BCP9000788
• EX-A347
• I0868
• BRD-K17894950-001-03-6
• BiomolKI_000069
• DB12379
• HMS1792H11
• KBio3_000839
• DTXSID501026052
• NC00308
• SR-01000759396-5
• FD9058
• CHEMBL1276127
• NSC105327
• 3-(3-oxoindolin-2-ylidene)indolin-2-one
• Q-100514
• DTXSID201026053
• AC-8003
• KBio2_005586
• 1ST157073
• Indirubin (NSC 105327; Couroupitine B)
• (E)-3-(3-oxoindolin-2-ylidene)indolin-2-one
• IndirubinCouroupitine B; Indigopurpurin
• DA-54305
• Indirubin?
• DB-179341
• SDCCGSBI-0634263.P002
• BRD-K17894950-001-14-3
• CRDNMYFJWFXOCH-UHFFFAOYSA-N

• MDL： MFCD00221745
• Inchi： 1S/C16H10N2O2/c19-15-10-6-2-4-8-12(10)17-14(15)13-9-5-1-3-7-11(9)18-16(13)20/h1-8,18,20H
• InChI Key： JNLNPCNGMHKCKO-UHFFFAOYSA-N
• SMILES： OC1=C(C2C(C3C=CC=CC=3N=2)=O)C2C=CC=CC=2N1
• BRN： 0088279

Computed Properties

• Exact Mass: 262.07400
• Monoisotopic Mass: 262.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• Molecular Weight: 262.26
• XLogP3: 2.7

Experimental Properties

• Color/Form: Red powder
• Density: 1.4170
• Melting Point: 350°C(lit.)
• Boiling Point: 496.6℃ at 760 mmHg
• Flash Point: 207ºC
• Refractive Index: 1.709
• Solubility: Soluble in DMSO(warmed) (>2 mg/ml).
• PSA: 58.20000
• LogP: 2.93420
• Sensitiveness: Sensitive to heat
• λmax: 540(DMSO)(lit.)

Indirubin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： S36/37
• RTECS：DU2995000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Material Chemicals Colorants and Pigments Dyes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments

Additional information on Indirubin

Indirubin (CAS No. 479-41-4): A Comprehensive Overview of Its Chemical Properties and Recent Biomedical Applications

Indirubin, with the chemical identifier CAS No. 479-41-4, is a heterocyclic organic compound that has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a conjugated system of a benzene ring fused with a pyrrole ring, has been extensively studied for its potential therapeutic applications, particularly in the treatment of certain hematological disorders and as a lead compound in the development of novel bioactive molecules.

The chemical structure of Indirubin (CAS No. 479-41-4) consists of a central indole-like core, which contributes to its distinct spectral properties and reactivity. This structure allows for various modifications and derivations, making it a versatile scaffold for synthetic chemistry. The compound exhibits notable stability under physiological conditions, which is crucial for its biological activity and potential clinical use.

In recent years, Indirubin has been the subject of numerous studies aimed at elucidating its mechanism of action and exploring new therapeutic avenues. One of the most compelling areas of research has been its role in the treatment of chronic myelogenous leukemia (CML). Early studies demonstrated that derivatives of Indirubin could inhibit the tyrosine kinase activity of the BCR-ABL protein, which is aberrantly expressed in CML cells. This led to the development of imatinib, a first-generation tyrosine kinase inhibitor that revolutionized the treatment of CML by targeting the BCR-ABL pathway.

The interest in Indirubin (CAS No. 479-41-4) extends beyond oncology. Emerging research indicates that this compound may have anti-inflammatory and neuroprotective properties. Studies have shown that Indirubin derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. Additionally, preclinical trials have suggested that certain derivatives may offer protection against neurodegenerative diseases by scavenging reactive oxygen species and reducing oxidative stress.

The synthesis of novel derivatives of Indirubin remains an active area of investigation. Researchers are exploring various chemical transformations to enhance the bioavailability, selectivity, and efficacy of these compounds. For instance, modifications such as halogenation, alkylation, and heterocyclic ring fusion have been employed to develop new analogs with improved pharmacokinetic profiles. These efforts are supported by advanced computational methods that aid in predicting the biological activity and optimizing the synthetic routes.

The pharmacokinetic behavior of Indirubin (CAS No. 479-41-4) is another critical aspect that has been thoroughly examined. Studies have revealed that oral administration results in moderate bioavailability, with peak plasma concentrations typically observed within 2 to 4 hours post-dosing. The compound undergoes extensive metabolism via cytochrome P450 enzymes, primarily CYP3A4 and CYP2C8, leading to a variety of metabolites. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The toxicological profile of Indirubin has also been carefully evaluated in preclinical models. While generally well-tolerated at therapeutic doses, some studies have reported mild gastrointestinal side effects such as nausea and diarrhea. These findings underscore the importance of further research to identify safe dosing thresholds and minimize potential adverse effects.

In conclusion, Indirubin, identified by its CAS number 479-41-4, represents a fascinating compound with diverse biomedical applications. Its unique chemical structure and biological activities make it a valuable scaffold for drug discovery efforts aimed at treating various diseases, including cancer and neurodegenerative disorders. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, Indirubin is poised to remain a cornerstone in chemobiology and pharmaceutical innovation.